Cubic BAs has received recent attention for its large electron and hole mobilities and large thermal conductivity. This is a rare and much desired combination in semiconductor industry: commercial semiconductors typically have high electron mobilities, or hole mobilities, or large thermal conductivities, but not all of them together. Herein, predictions from an advanced self-consistent many-body perturbative theory are reported and it is shown that with respect to one-particle properties, BAs is strikingly similar to Si. There are some important differences, notably there is an unusually small variation in the valence band masses. With respect to two-particle properties, significant differences with Si appear. The excitonic spectrum for both q = 0 and finite q is reported, and it is shown that while the direct gap in cubic BAs is about 4 eV, dark excitons can be observed down to about ≈1.5 eV, which may play a crucial role in application of BAs in optoelectronics.

The performance of organic-inorganic hybrid solar cells (HSCs) can be improved by modifying the hole transport layer (HTL). Poly(3,4-ethylenedioxythiophene):poly(styrene sulfonate) (PEDOT:PSS) is the most active HTL material in organic-inorganic HSCs and has been widely studied. Nevertheless, charge transfer in PEDOT:PSS is limited and inefficient due to the presence of the weak ionic conductor PSS. Moreover, the working function of the PEDOT:PSS film and the passivation of the PSS at the Si/PEDOT:PSS interface play a crucial role in carrier separation. The focus of this work is to explore a universal modification method to simultaneously achieve improved charge transport and interfacial passivation capability when using PEDOT:PSS as HTL. By combining bilayer design and simple solution posttreatment, the direct current conductivity (σdc) and work function of the HTL based on PEDOT:PSS are increased to 765 S cm−1 and 5.00 eV, respectively. The organic-inorganic HSCs prepared using this approach achieve a photovoltaic conversion efficiency (PCE) of 12.33%, achieving a 16.54% improvement over untreated devices.

The resistivity, electron concentration, mobility, and luminescence property of AlGaN epilayers with various AlN contents (x) are systematically investigated as a function of Si-doping concentration ([Si]). In x of 59–78%, the resistivity decreases with increasing [Si] up to 4 × 1019 cm−3. The temperature dependence of the electron concentration and mobility disappears in the optimum doping range, characteristic of electric degeneracy. The ionization energy of isolated Si donor (Ed0) is slightly increased in the range of 60–80 meV with increasing x (59–78%). At higher [Si] than 4 × 1019 cm−3, self-compensation defects such as III vacancy–Si complexes are formed, resulting in higher resistivity. When x is 89%, the resistivity is approximately one order of magnitude higher than that for lower x, and the Ed0 is drastically increased to ≈120 meV, which is a feature of a highly compensated semiconductor. Based on the increased oxygen incorporation and the distinctive defect luminescence peak for the sample with x of 89%, the formation of acceptor-type O-related defects such as O-DX and VIII-nON is indicated and can contribute to a part of the electron compensation.

Pseudobinary nitride alloys display enhanced piezoelectric properties compared to their nonalloyed counterparts enabling their wide application in high-performance transducers and acoustic wave resonators. Their fabrication remains challenging because of their inherently stochastic nature, which requires in-depth understanding of the film growth dynamics and the interplay of deposition parameters. Herein, thin Al1−xYxN films are produced with varied yttrium content in the range from x = 0.09 to 0.28 on a gradient seed layer on 200-mm Si substrates and investigated via various X-ray diffraction methods, high-resolution scanning transmission electron microscopy, nanoindentation, and atomic force microscopy. Bulk acoustic wave resonators, solidly mounted on a multilayer acoustic isolation, are fabricated to analyze the piezoelectric performance of the films and to extract corresponding material parameters via fitting of the high-frequency electrical response by 1D Mason's model. The trend of declining coupling is explained by the lattice softening and the increase in electron density, experimentally observed by monitoring reduced elastic modulus and dielectric constant values, respectively. The absence of expected enhancement of the piezoelectric modulus is interpreted by the presence of oxygen impurities, facilitating the inhomogeneous strain of the AlYN lattice, which effectively cancels the energy flattening phenomenon, found in III–V pseudobinary alloys.

With the introduction of the concept of dopant-free carrier-selective contact for c-Si photovoltaics, Si-based heterojunction solar cells can greatly reduce production costs by optimizing the manufacturing process while maintaining high power conversion efficiency. Compared with processes that rely on complex vacuum equipment, low-temperature solution processing has many advantages over conventional silicon solar cells. However, research on low-cost and high-efficiency solar cells based on p-type crystalline silicon is relatively rare. From the point of view regards energy band matching, the inorganic metal oxide semiconductor material ZnO is well suited for low-cost solution method studies due to its easy preparation, very high transmittance in the visible spectrum, low cost, and suitable energy levels matching p-Si. Herein, ZnO is spin coated on the back of p-Si to form a heterojunction, together with spin coating of PEDOT:PSS on the front side as the hole transport layer and passivation layer, a PEDOT:PSS/p-Si/ZnO-structured p-Si-based backcontact hybrid solar cell is successfully fabricated at low temperature (≤135 °C) via solution process with a PCE of 9.77% (Voc = 0.56 V, Jsc = 25.99 mA cm−2, fill factor = 67.10%). This work provides a promising approach for fabricating high-performance and low-cost silicon-based heterojunction solar cells.

Multiband infrared photodetectors (PDs) have garnered considerable attention due to their potential in various fields such as biomedical applications, optical communications, and military operations. However, the lattice mismatch of mature bulk semiconductors with varying bandgaps in the same PD pixel has impeded the advancement of multiband infrared detectors. Colloidal quantum dots (CQDs), with adjustable bandgaps, wide spectral range, and easy solution processing are promising materials for the fabrication of multiband infrared detectors. Herein, HgTe CQDs are used with varying bandgaps to construct a three-band infrared detector with short-wave infrared of 1.7 and 2.4 μm and midwave infrared of 4 μm. The utilization of Ag2Te nanocrystals to bring in spatially stable doping is the key to achieving three-band infrared detectors. Through adjusting bias polarity, the detectors switch between a three-band mode and a dual-band mode. The detector exhibits exceptional detection performance, with detectivity above 3 × 1010 Jones in three-band mode.

The layer edge states or low energy state (LES) in 2D hybrid organic–inorganic perovskites demonstrate a prolonged carrier lifetime for better performance of optoelectronic devices. However, the fundamental understanding of LES in 2D perovskites is still inconclusive. Herein, a photoluminescence (PL) study of LES in 2D Ruddlesden–Popper perovskites is presented with n = 2 and n = 3 from their cleaved cross sections that are more stable than the natural edge. The PL measurements clearly observe reversible, and irreversible surface relaxations (case I and case II) in three laser intensity ranges, further supported by a PL excitation cycle from low to high laser intensity, and vice versa. The PL wavelength of LES is tunable with laser intensity and blueshifts with increasing laser intensity during irreversible surface relaxation process (case I). Fluorescence lifetime imaging (FLIM) shows that the LES has a longer lifetime than the band-edge emission in the sample without a photodegradation, while the BE lifetime becomes relatively longer in the area with a photodegradation. The presented laser tunable LES and the related irreversible relaxation process provide a new insight that can help improve the photostability in 2D perovskites and understand roles of LESs in optoelectronic device performance.

Phase change memories (PCRAM) are often made of chalcogenide alloys in the form of multilayer systems (MLS). One of the most used alloys are Ge2Sb2Te5 and Ge-rich Ge2Sb2Te5. This article reports on the thermal characterization of very thin (<5 nm) Ge-rich Ge2Sb2Te5 /Ge2Sb2Te5 MLS. by Modulated Photothermal Radiometry (MPTR). The MPTR method allows for the investigation of such samples by determining, with an inverse method, the total thermal resistance of the stack deposited on the substrate. With the measurement of the total thermal resistance it is possible to determine the thermal conductivity of the deposit and the interfacial thermal resistances between layers. The interfacial thermal resistance between Ge-rich Ge2Sb2Te5 /Ge2Sb2Te5 was characterized, which is an important parameter to reduce the energy cost of the PCRAM functioning. It was also possible to highlight a decrease in interfaces quality inside the MLS after the beginning of the phase transition around 250°C.

The anomalous transport phenomena and underlying mechanism of SrTiO3 have been long term concerned, including the Kondo physics and anomalous Hall effects to be discussed herein. Nevertheless, a clarification of the physical origins for these phenomena and their intertransitions upon varying carrier density remain to be an issue, due to the limited modulation of carrier density. Herein, the intriguing transport behaviors of electrolyte-gated SrTiO3 in the field-effect transistor geometry are investigated, which allows a relatively wide carrier density window. It is revealed that the remarkable Kondo-like resistance upturn, identified at relatively low carrier density, becomes gradually disappeared and replaced by the emerging nonlinear Hall resistance with increasing gating voltage, indicating the interesting gating-controlled transport behaviors. The detailed discussions on the underlying physics suggest that the gating-controlled transport can be well described by the multiband transport model taking into account magnetic scattering in the channel layer, a comprehensive scenario for the emergent transport effects in carrier-doped SrTiO3. The present work provides a promising platform for exploring novel quantum materials phenomena in SrTiO3 and analogous systems.

Organic dye molecules and pathogenic microorganisms exist widely in printing and dyeing wastewater, causing persisting concerns about water environment safety. Herein, newly developed alginate–chitosan–graphene oxide nanosheets gel beads with both exceptional adsorption and antibacterial functions are reported. NaHCO3 is selected as porogen and Ag+ is used as antibacterial enhancer. The adsorption properties of the beads fit well with the Langmuir isotherm and pseudo-second-order model, suggesting a monolayer behavior of the adsorption and their reaction rate is controlled by chemisorption. The theoretical liminal value of the adsorption of methylene blue by the beads reaches 847.46 mg g−1. After five adsorption–desorption cycles, the beads retain almost intact adsorption activity, and the sterilization rates of Escherichia coli and Staphylococcus aureus remain at 99.99%. The results give insight into developing new processing routes for constructing gel beads for versatile applications.